Cas no 5100-36-7 (ethyl 6-isocyanatohexanoate)

• Product Name: ethyl 6-isocyanatohexanoate
• CAS No: 5100-36-7
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD00078410
• CID: 85223
• PubChem ID: 24872989
• Update Time: 2025-04-18

ethyl 6-isocyanatohexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-isocyanatohexanoate
• Ethyl 6-isocyanatocaproate~6-Isocyanatohexanoic acid ethyl ester
• 6-Isocyanato-capronsaeure-ethylester
• 6-isocyanatohexanoic acid ethyl ester
• 6-Isocyanato-hexansaeure-aethylester
• 6-Isocyanato-hexansaeure-ethylester
• ethyl 6-isocyanatocaproate
• ethyl isocyanatohexanoate
• MFCD00078410
• Ethyl6-isocyanatohexanoate
• Ethyl 6-isocyanatohexanoate, 98%
• DTXSID20392535
• 6-isocyanato-hexanoic acid ethyl ester
• FT-0626147
• BP-13247
• A828390
• BS-23567
• SCHEMBL1201485
• 5100-36-7
• DTXCID30343396
• DB-051877
• G86220

• MDL： MFCD00078410
• Inchi： 1S/C9H15NO3/c1-2-13-9(12)6-4-3-5-7-10-8-11/h2-7H2,1H3
• InChI Key： ZCLBSYCOBSMTMV-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCN=C=O)=O
• BRN： 2413826

Computed Properties

• Exact Mass: 185.10500
• Monoisotopic Mass: 185.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 55.7A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.032 g/mL at 25 °C(lit.)
• Boiling Point: 253 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.439(lit.)
• PSA: 55.73000
• LogP: 1.44570
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive

ethyl 6-isocyanatohexanoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H319-H332
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 2206
• WGK Germany：3
• Hazard Category Code： 20/21/22-36
• Safety Instruction： S23-S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：2-8°C
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/22; R36/37/38; R42
• Packing Group：III
• Hazard Level：6.1